BC 11 hydrobromide
Overview
Description
BC-11 hydrobromide, also known as carbamimidothioic acid, (4-boronophenyl)methyl ester, monohydrobromide, is a selective inhibitor of urokinase (uPA) . It has been shown to reduce cell viability of MDA-MB-231 cells .
Molecular Structure Analysis
The molecular formula of BC-11 hydrobromide is C8H11BN2O2S • HBr . The molecular weight is 290.98 g/mol . The InChI code is InChI=1S/C8H11BN2O2S.BrH/c10-8(11)14-5-6-1-3-7(4-2-6)9(12)13;/h1-4,12-13H,5H2,(H3,10,11);1H .
Physical And Chemical Properties Analysis
BC-11 hydrobromide is a solid substance . It is soluble in DMSO (25 mg/ml), Ethanol (20 mg/ml), and Water (10 mg/ml) .
Scientific Research Applications
Inhibition of Urokinase-Plasminogen Activator (uPA)
BC-11 is a potent and selective inhibitor of urokinase (urokinase-plasminogen activator, uPA) . It acts by binding to the N-terminus of the enzyme where uPa- and EGF receptor-recognizing sites are present .
Anti-Cancer Activity
BC-11 has been shown to be cytotoxic on triple-negative MDA-MB231 breast cancer cells . It induces a perturbation of the cell cycle when administered at a concentration equal to its ED 50 at 72 h (117 μM) .
Anti-Fibrotic Activity
BC-11 exhibits anti-fibrotic activity . This could potentially be useful in the treatment of diseases characterized by fibrosis.
Wound Healing and Scar Quality Improvement
BC-11 improves wound healing and scar quality after topical administration in mice . This suggests potential applications in the field of dermatology and wound care.
Inhibition of Clot Lysis
BC-11 inhibits clot lysis with no effect on clot formation . This could potentially be useful in the management of bleeding disorders.
Potential for Development in Breast Carcinoma Therapy
BC-11 treatment appears to show potential for the development of this class of compounds in the prevention and/or therapy of “aggressive” breast carcinoma .
Mechanism of Action
properties
IUPAC Name |
[4-(carbamimidoylsulfanylmethyl)phenyl]boronic acid;hydrobromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11BN2O2S.BrH/c10-8(11)14-5-6-1-3-7(4-2-6)9(12)13;/h1-4,12-13H,5H2,(H3,10,11);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PAFZAMOVHIRQOD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=C(C=C1)CSC(=N)N)(O)O.Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12BBrN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
BC 11 hydrobromide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2s)-N-[4-[3-Cyano-1-[(3,5-Dimethyl-1,2-Oxazol-4-Yl)methyl]indol-5-Yl]oxyphenyl]pyrrolidine-2-Carboxamide](/img/structure/B605899.png)
